Cas no 1086194-81-1 (7-fluoro-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 7-fluoro-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1086194-81-1
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 4570645
• PubChem ID: 62374768
• Update Time: 2025-06-11

7-fluoro-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline
• Isoquinoline, 7-fluoro-1,2,3,4-tetrahydro-1-(1-methylethyl)-

• Inchi： 1S/C12H16FN/c1-8(2)12-11-7-10(13)4-3-9(11)5-6-14-12/h3-4,7-8,12,14H,5-6H2,1-2H3
• InChI Key： BZVYNPMWSGMUCJ-UHFFFAOYSA-N
• SMILES： C1(C(C)C)C2=C(C=CC(F)=C2)CCN1

Additional information on 7-fluoro-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline

Recent Advances in the Study of 7-fluoro-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline (CAS: 1086194-81-1)

The compound 7-fluoro-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline (CAS: 1086194-81-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This tetrahydroisoquinoline derivative has been investigated for its role as a key intermediate in the synthesis of bioactive molecules and its potential pharmacological properties. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its promising applications in drug discovery and development.

One of the most notable advancements in the study of this compound is its optimized synthetic route. Researchers have developed a more efficient and scalable method for its production, which involves a multi-step synthesis starting from readily available precursors. The introduction of the fluorine atom at the 7-position has been shown to enhance the compound's metabolic stability and binding affinity to target proteins, making it a valuable scaffold for further derivatization. The isopropyl group at the 1-position contributes to the lipophilicity of the molecule, which is crucial for its pharmacokinetic properties.

In terms of biological activity, recent in vitro studies have demonstrated that 7-fluoro-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline exhibits moderate inhibitory effects on certain enzymes involved in neurodegenerative diseases. Specifically, it has shown promise as a potential inhibitor of monoamine oxidase (MAO) enzymes, which are implicated in the pathogenesis of Parkinson's disease and depression. These findings suggest that this compound could serve as a lead structure for the development of novel MAO inhibitors with improved selectivity and safety profiles.

Furthermore, computational modeling and molecular docking studies have provided insights into the binding interactions of this compound with its target proteins. The fluorine atom's electronegativity and the isopropyl group's steric effects play critical roles in stabilizing the ligand-protein complex. These computational findings are supported by experimental data, including X-ray crystallography and NMR spectroscopy, which have elucidated the compound's three-dimensional structure and conformational dynamics.

Despite these promising results, challenges remain in the development of 7-fluoro-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and preclinical studies. Current research efforts are focused on designing analogs with improved pharmacological properties and evaluating their efficacy in animal models of disease.

In conclusion, 7-fluoro-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline represents a versatile and pharmacologically relevant scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Ongoing research aims to explore its full therapeutic potential and translate these findings into clinically viable treatments. As the field advances, this compound is expected to play a pivotal role in the development of next-generation therapeutics for a range of diseases.